Cas no 109384-24-9 ((2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine)

• Product Name: (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine
• CAS No: 109384-24-9
• MF: C₁₀H₁₈N₂O₄
• MW: 230.26092
• MDL: MFCD16883081
• CID: 1056349
• Update Time: 2025-10-29

(2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-tert-Butyl 2-carbamoyl-4-hydroxypyrrolidine-1-carboxylate
• (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine
• 1-Pyrroli<wbr>
• LogP
• tert-Buty<wbr>
• -tert-Butyl 2-carbamoyl-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl (2S,4R)-2-carbamoyl-4-hydroxypyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(aminocarbonyl)-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)-

• MDL： MFCD16883081
• Inchi： InChI=1S/C10H18N2O4/c1-10(2,3)16-9(15)12-5-6(13)4-7(12)8(11)14/h6-7,13H,4-5H2,1-3H3,(H2,11,14)/t6-,7+/m1/s1
• InChI Key： ISGKNURQVBUGBO-RQJHMYQMSA-N
• SMILES： CC(C)(OC(N1C[C@H](O)C[C@H]1C(N)=O)=O)C

Computed Properties

• Exact Mass: 230.12674
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 424.77℃/760mmHg
• Solubility: Slightly soluble (21 g/l) (25 º C),
• PSA: 92.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine

Introduction to (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine and Its Significance in Modern Chemical Biology

The compound with the CAS number 109384-24-9 and the product name (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its specific stereochemistry and functional groups, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The intricate arrangement of its atoms and the presence of protective groups such as the Boc (tert-butoxycarbonyl) group make it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of chiral compounds that can mimic the specificity of natural biological systems. The stereochemistry of (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine is particularly noteworthy, as it aligns with the natural configuration of many biologically active molecules. This has led to extensive research into its potential as a building block for more complex pharmacological agents.

The Boc group in this compound serves a critical role in protecting the amine functionality during synthetic processes. This protection is essential for ensuring that other reactive sites on the molecule can be selectively modified without affecting the sensitive amine group. The carbamoyl group at the 2-position adds another layer of reactivity, making it a valuable intermediate for further derivatization. These features have made (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine a popular choice among synthetic chemists working on complex organic molecules.

Recent advancements in computational chemistry have also highlighted the importance of stereochemistry in drug design. Studies have shown that subtle differences in stereochemistry can significantly impact the biological activity of a compound. The precise stereochemical configuration of (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine makes it an attractive candidate for further investigation in this area. Researchers are exploring its potential as a scaffold for new drugs that target various biological pathways.

The hydroxyl group at the 4-position of this compound is another key feature that contributes to its versatility. Hydroxyl groups are common in biologically active molecules and often play a crucial role in mediating interactions with biological targets. The presence of this group in (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine suggests that it may have significant interactions with proteins and other biomolecules. This has prompted researchers to investigate its potential as a ligand for enzyme inhibition and receptor binding.

In addition to its synthetic utility, (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine has shown promise in preliminary biological studies. Researchers have been particularly interested in its potential as an intermediate for developing drugs that target neurological disorders. The pyrrolidine core is a common motif in many neuroactive compounds, and the specific stereochemistry of this molecule may contribute to its efficacy in modulating neural activity.

The protective groups present in this compound also make it an excellent candidate for library synthesis. By systematically removing these protective groups and introducing various substituents, researchers can generate libraries of diverse compounds for high-throughput screening. This approach has been successful in identifying novel leads for drug development, and (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine is well-positioned to play a key role in such endeavors.

The growing body of research on chiral compounds like (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine underscores their importance in modern drug discovery. As our understanding of stereochemistry improves, so does our ability to design more effective and selective therapeutic agents. This compound exemplifies how careful consideration of molecular structure can lead to significant advancements in pharmaceutical science.

In conclusion, the compound with CAS number 109384-24-9, known as (2S,4R)-1-Boc-2-carbamoyl-4-hydroxypyrrolidine, represents a promising tool for synthetic chemists and pharmacologists alike. Its unique stereochemical configuration, protective groups, and potential biological activity make it a valuable asset in the pursuit of new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical biology research for years to come.